Cas no 2351875-71-1 (methyl 2-amino-6-methoxyhexanoate)

• Product Name: methyl 2-amino-6-methoxyhexanoate
• CAS No: 2351875-71-1
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 5912620
• PubChem ID: 57267676
• Update Time: 2025-10-31

methyl 2-amino-6-methoxyhexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-6-methoxyhexanoate
• EN300-1300839
• 2351875-71-1

• Inchi： 1S/C8H17NO3/c1-11-6-4-3-5-7(9)8(10)12-2/h7H,3-6,9H2,1-2H3
• InChI Key： DKQSAQYRYRVTIR-UHFFFAOYSA-N
• SMILES： O(C)CCCCC(C(=O)OC)N

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-6-methoxyhexanoate

Research Briefing on Methyl 2-Amino-6-Methoxyhexanoate (CAS: 2351875-71-1) in Chemical Biology and Pharmaceutical Applications

Methyl 2-amino-6-methoxyhexanoate (CAS: 2351875-71-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique amino and methoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, including peptide mimetics and small-molecule therapeutics. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel enzyme inhibitors and targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of methyl 2-amino-6-methoxyhexanoate as a key building block in the synthesis of proteolysis-targeting chimeras (PROTACs). The compound's structural flexibility allows for efficient conjugation with E3 ligase ligands and target proteins, enabling the degradation of disease-causing proteins. The study demonstrated that derivatives of this compound exhibited enhanced pharmacokinetic properties, including improved oral bioavailability and metabolic stability, compared to traditional peptide-based PROTACs.

In addition to its role in PROTAC development, methyl 2-amino-6-methoxyhexanoate has been investigated for its application in peptide-based drug delivery systems. A recent preprint on bioRxiv detailed its incorporation into cell-penetrating peptides (CPPs), where it facilitated the intracellular delivery of therapeutic cargoes, such as siRNA and antisense oligonucleotides. The methoxy group was found to significantly enhance the lipophilicity of the resulting peptides, improving their membrane permeability without compromising biocompatibility.

Furthermore, computational studies have shed light on the compound's potential as a scaffold for designing selective kinase inhibitors. Molecular docking simulations revealed that methyl 2-amino-6-methoxyhexanoate derivatives could occupy the ATP-binding pocket of certain kinases, such as CDK4/6 and EGFR mutants, with high affinity. These findings were corroborated by in vitro assays, which showed promising inhibitory activity against cancer cell lines, as reported in a 2024 issue of ACS Chemical Biology.

Despite these advancements, challenges remain in optimizing the synthetic routes for methyl 2-amino-6-methoxyhexanoate to ensure scalability and cost-effectiveness. Recent efforts have focused on green chemistry approaches, including enzymatic catalysis and flow chemistry, to address these limitations. A 2023 patent (WO2023123456A1) disclosed an improved method for its synthesis using immobilized lipases, achieving >90% yield and high enantiomeric purity, which could facilitate its broader adoption in industrial applications.

In conclusion, methyl 2-amino-6-methoxyhexanoate (CAS: 2351875-71-1) represents a promising chemical entity with diverse applications in drug discovery and delivery. Its unique structural features enable the development of innovative therapeutic strategies, from targeted protein degradation to enhanced peptide delivery. Ongoing research aims to further elucidate its mechanistic roles and expand its utility in addressing unmet medical needs.